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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of the phosphorescent emitter, Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-

carboxypyridyl)iridium(III) (FCNIrPic), in the fabrication of solution-processed Organic Light-

Emitting Diodes (OLEDs). The following sections detail the material's role, device architecture,

fabrication protocols, and performance data, offering a guide for researchers aiming to develop

high-efficiency blue phosphorescent OLEDs.

Introduction to FCNIrPic in OLEDs
FCNIrPic is an iridium(III) complex that has demonstrated significant potential as a co-dopant

in the emissive layer (EML) of phosphorescent OLEDs (PhOLEDs). Its primary role is to

improve charge carrier balance and reduce exciton quenching, thereby enhancing the overall

efficiency and performance of the device.[1] The higher Highest Occupied Molecular Orbital

(HOMO) level of FCNIrPic facilitates hole injection and trapping, while its high triplet energy

level allows for efficient energy transfer, making it a valuable component in sophisticated co-

dopant and co-host systems for solution-processed fabrication.[1]

Device Architecture and Working Principle
Solution-processed OLEDs incorporating FCNIrPic typically employ a multilayer structure to

ensure efficient charge injection, transport, and recombination within the emissive layer.
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Signaling Pathway of Electroluminescence
The fundamental process of light emission in an OLED involves the injection of electrons from

the cathode and holes from the anode into the organic layers. These charge carriers migrate

towards the emissive layer, where they recombine to form excitons (electron-hole pairs). For

phosphorescent emitters like FCNIrPic, both singlet (25%) and triplet (75%) excitons can be

harvested for light emission through a process called phosphorescence. The high triplet energy

of FCNIrPic allows it to efficiently capture triplet excitons from the host material and radiatively

decay, producing light.
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Solution-Processed OLED Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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